Cas no 5451-76-3 (Ethanol, 2-butoxy-,1-benzoate)

• Product Name: Ethanol, 2-butoxy-,1-benzoate
• CAS No: 5451-76-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD00059347
• CID: 372007
• PubChem ID: 79543
• Update Time: 2025-04-19

Ethanol, 2-butoxy-,1-benzoate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-butoxy-,1-benzoate
• 2-butoxyethyl benzoate
• 2-ISOBUTOXYETHYL BENZOATE
• Ethylene glycol Monoisobutyl ether benzoate
• 1-Benzoyloxy-2-butoxy-aethan
• 1-benzoyloxy-2-butoxy-ethane
• 2-Butoxyethanol benzoate
• Benzoic acid,2-butoxyethyl ester
• Ethanol,2-butoxy-,benzoate
• NMBQBIACXMPEQB-UHFFFAOYSA
• D93470
• butoxyethyl benzoate
• InChI=1/C13H18O3/c1-2-3-9-15-10-11-16-13(14)12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3
• UNII-GXR433LN7T
• NSC-21857
• Benzoic acid, 2-butoxyethyl ester
• GXR433LN7T
• NSC 21857
• 5451-76-3
• NS00044017
• NSC21857
• Ethanol, 2-butoxy-, benzoate
• DTXSID50863546
• Ethanol, 2-butoxy-, 1-benzoate
• NMBQBIACXMPEQB-UHFFFAOYSA-
• AS-76358
• EINECS 226-685-8
• SCHEMBL3754136
• AI3-30512
• DTXCID60812146

• MDL： MFCD00059347
• Inchi： 1S/C13H18O3/c1-2-3-9-15-10-11-16-13(14)12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3
• InChI Key： NMBQBIACXMPEQB-UHFFFAOYSA-N
• SMILES： O(CCOC(C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.028
• Boiling Point: 281°Cat760mmHg
• Flash Point: 112.9°C
• Refractive Index: 1.493
• PSA: 35.53000
• LogP: 2.51600